Cas no 118378-76-0 (Fluorescein-diacetate-5-isothiocyanate)

• Product Name: Fluorescein-diacetate-5-isothiocyanate
• CAS No: 118378-76-0
• MF: C₂₅H₁₅NO₇S
• MW: 473.454105615616
• MDL: MFCD00133327
• CID: 132940
• PubChem ID: 3926598
• Update Time: 2025-04-19

Fluorescein-diacetate-5-isothiocyanate Chemical and Physical Properties

Names and Identifiers

• Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one,3',6'-bis(acetyloxy)-5-isothiocyanato-
• fluorescein-5-isothiocyanate diacetate
• (6'-acetyloxy-5-isothiocyanato-3-oxospiro[2-benzofuran-1,9'-xanthene]-3'-yl) acetate
• 5-FITC DA
• FLUORESCEIN DIACETATE 5-ISOTHIOCYANATE
• Fluorescein-diacetate-5-isothiocyanat
• 5-FITC-2DA
• Fluorescein-diacetate-5-isothiocyanate
• DTXSID90398004
• SCHEMBL592771
• Diacetyl-5-FITC
• MFCD00133327
• 118378-76-0

• MDL： MFCD00133327
• Inchi： 1S/C25H15NO7S/c1-13(27)30-16-4-7-20-22(10-16)32-23-11-17(31-14(2)28)5-8-21(23)25(20)19-6-3-15(26-12-34)9-18(19)24(29)33-25/h3-11H,1-2H3
• InChI Key： KUQQHHQNMMQOSV-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC2=C(C=1)C(=O)OC12C2C=CC(=CC=2OC2C=C(C=CC1=2)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 473.05692299g/mol
• Monoisotopic Mass: 473.05692299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 862
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 133Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 685.1±55.0 °C at 760 mmHg
• Flash Point: 368.1±31.5 °C
• Vapor Pressure: 0.0±2.1 mmHg at 25°C

Fluorescein-diacetate-5-isothiocyanate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)